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Compound of Interest

Compound Name: 1-(2-Furfurylthio)propanone

Cat. No.: B1330138

Essential Safety and Handling Guide for 1-(2-
Furfurylthio)propanone

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2-Furfurylthio)propanone, tailored for research, scientific, and drug development
professionals. The following procedures are designed to ensure a safe laboratory environment
and minimize risks associated with the handling of this chemical.

While 1-(2-Furfurylthio)propanone is not currently classified under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS) by a majority of notifiers, itis a
sulfur-containing organic compound and should be handled with care.[1] General safety
precautions for handling laboratory chemicals should always be followed.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to ensure personal safety when
handling 1-(2-Furfurylthio)propanone. The following table summarizes the recommended
PPE.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
necessary for larger quantities
or when there is a significant

splash hazard.

To protect against accidental
splashes and airborne

droplets.

Hand Protection

Chemical-resistant gloves.

Nitrile or butyl rubber gloves
are recommended for handling
organic sulfur compounds.
Always inspect gloves for

integrity before use.

Body Protection

Laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH-approved respirator
with organic vapor cartridges
may be necessary if ventilation
is inadequate or if the
substance is heated, which
could release volatile
compounds or toxic gases like
hydrogen sulfide.[2][3]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

o Preparation and Inspection:

o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Verify that an emergency eyewash station and safety shower are readily accessible.[4]
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o Inspect all PPE for defects before donning.

e Donning PPE:
o Put on a lab coat, followed by safety glasses or goggles.
o Don chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

e Chemical Handling:

[e]

Conduct all manipulations of 1-(2-Furfurylthio)propanone inside a certified chemical
fume hood to minimize inhalation exposure.

[¢]

Use appropriate glassware and equipment, inspecting for any cracks or defects before
use.

[¢]

When transferring the chemical, do so carefully to avoid splashing.

[e]

Keep containers of 1-(2-Furfurylthio)propanone tightly closed when not in use to prevent
the release of vapors.

e Post-Handling:

o Wipe down the work surface in the fume hood with an appropriate solvent and cleaning
agent.

o Properly remove and dispose of contaminated gloves.
o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.

» Waste Segregation:

o Collect all waste contaminated with 1-(2-Furfurylthio)propanone, including unused
chemical, contaminated consumables (e.g., pipette tips, wipes), and empty containers, in
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a designated and clearly labeled hazardous waste container.

o Container Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "1-(2-
Furfurylthio)propanone”.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area, away from incompatible materials.

e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not
dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of 1-(2-Furfurylthio)propanone.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1330138?utm_src=pdf-body
https://www.benchchem.com/product/b1330138?utm_src=pdf-body
https://www.benchchem.com/product/b1330138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Inspect Work Area & Fume Hood

\ 4

Verify Emergency Equipment Access

\ 4

Inspect PPE

Handling

Don PPE

A 4

Work in Fume Hood

\ 4

Transfer & Use Chemical

A 4

Close Containers

Post—HandIing‘fl Cleanup

Clean Work Surface

\ 4

Doff & Dispose of Gloves

\ 4

Wash Hands

Waste Disposail

Segregate Waste

A 4

Label Waste Container

\ 4

Store Waste Securely

A 4

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 1-(2-Furfurylthio)propanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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